N-(3,5-dimethylphenyl)-2,4-dimethylbenzenesulfonamide

• IUPAC Name: N-(3,5-dimethylphenyl)-2,4-dimethylbenzenesulfonamide
• InChI: InChI=1S/C16H19NO2S/c1-11-5-6-16(14(4)8-11)20(18,19)17-15-9-12(2)7-13(3)10-15/h5-10,17H,1-4H3
• InChI Key: DUCBXIJTGKALSN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)S(=O)(=O)NC2=CC(=CC(=C2)C)C)C
• Molecular Formula: C16H19NO2S
• Molecular Weight: 289.4 g/mol

Description

Synthesis Analysis

This involves detailing the methods and reagents used to synthesize the compound. It may also include yield percentages and discussion of any challenges or unique aspects of the synthesis process.

Molecular Structure Analysis

This involves using techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry to determine the physical arrangement of atoms in the molecule.

Chemical Reactions Analysis

This would detail how the compound reacts with other substances, the products of these reactions, and the conditions under which these reactions occur.

Physical And Chemical Properties Analysis

This includes properties such as melting point, boiling point, solubility, density, and refractive index.

Scientific Research Applications

Chiral Chromatography Stationary Phases

• 3,5-Dimethylphenyl isocyanate (a derivative of this compound) finds use in chiral chromatography. By linking with oligosaccharides and cyclodextrins, it creates stationary phases that separate enantiomers (mirror-image molecules) based on their chirality. .

Mechanism of Action

If the compound has a biological effect, the mechanism of action would describe how it interacts with biological systems to produce this effect.

Safety and Hazards

This section would detail any known hazards associated with the compound, such as toxicity, flammability, or reactivity. It would also include appropriate safety precautions for handling and storage.